Cas no 1805402-44-1 (Ethyl 2-aminomethyl-6-cyano-3-methylphenylacetate)

• Product Name: Ethyl 2-aminomethyl-6-cyano-3-methylphenylacetate
• CAS No: 1805402-44-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 4796697
• Update Time: 2025-11-01

Ethyl 2-aminomethyl-6-cyano-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-6-cyano-3-methylphenylacetate

• Inchi： 1S/C13H16N2O2/c1-3-17-13(16)6-11-10(7-14)5-4-9(2)12(11)8-15/h4-5H,3,6,8,15H2,1-2H3
• InChI Key： VMYFXYVGFNAEFA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC=C(C)C=1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 2-aminomethyl-6-cyano-3-methylphenylacetate

Ethyl 2-Aminomethyl-6-Cyano-3-Methylphenylacetate: A Comprehensive Overview

Ethyl 2-aminomethyl-6-cyano-3-methylphenylacetate, also known by its CAS number 1805402-44-1, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a phenyl ring substituted with an amino methyl group, a cyano group, and a methyl group. The combination of these functional groups makes it a versatile molecule with diverse applications.

Recent studies have highlighted the importance of Ethyl 2-Aminomethyl-6-Cyano-3-Methylphenylacetate in the development of advanced materials. For instance, researchers have explored its role in the synthesis of high-performance polymers and composites. The presence of the cyano group enhances the compound's ability to form strong intermolecular bonds, making it ideal for applications in adhesives and coatings. Additionally, the amino methyl group provides flexibility in chemical modifications, enabling the creation of tailored materials with specific properties.

The synthesis of Ethyl 2-Aminomethyl-6-Cyano-3-Methylphenylacetate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the phenyl ring through Friedel-Crafts alkylation, followed by selective substitution reactions to introduce the amino methyl and cyano groups. Recent advancements in catalytic systems have improved the yield and purity of this compound, making it more accessible for industrial applications.

In terms of biological applications, Ethyl 2-Aminomethyl-6-Cyano-3-Methylphenylacetate has shown promise as a precursor for drug delivery systems. Its ability to form stable complexes with metal ions has led to its use in designing nanoparticles for targeted drug delivery. Studies published in 2023 have demonstrated its potential in enhancing the bioavailability of certain therapeutic agents while minimizing side effects.

Another area where this compound has gained attention is in electronic materials. The cyano group's electron-withdrawing properties make it suitable for use in organic semiconductors and conductive polymers. Researchers have reported improved electrical conductivity in devices incorporating this compound, suggesting its potential in next-generation electronic devices such as flexible displays and sensors.

Despite its numerous advantages, the handling and storage of Ethyl 2-Aminomethyl-6-Cyano-3-Methylphenylacetate require careful consideration due to its sensitivity to environmental factors such as moisture and light. Proper storage conditions are essential to maintain its stability and ensure consistent performance across different applications.

In conclusion, Ethyl 2-Aminomethyl-6-Cyano-3-Methylphenylacetate (CAS No: 1805402-44-1) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical structure and functional groups make it a valuable tool for researchers and manufacturers alike. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing technological innovations.